Cas no 18439-44-6 ((1R)-1-[(3Ar,5R,6S,6aR)-2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethanol)

• Product Name: (1R)-1-[(3Ar,5R,6S,6aR)-2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethanol
• CAS No: 18439-44-6
• MF: C₁₆H₂₂O₅
• MW: 294.342885494232
• CID: 2659232
• Update Time: 2023-08-06

(1R)-1-[(3Ar,5R,6S,6aR)-2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethanol Chemical and Physical Properties

Names and Identifiers

• 6-Deoxy-1-O,2-O-isopropylidene-3-O-benzyl-α-D-glucofuranose
• 6-Deoxy-1-O,2-O-isopropylidene-3-O-benzyl-alpha-D-glucofuranose
• (1R)-1-[(3Ar,5R,6S,6aR)-2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl
• (1R)-1-[(3Ar,5R,6S,6aR)-2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethanol

• Inchi： 1S/C16H22O5/c1-10(17)12-13(18-9-11-7-5-4-6-8-11)14-15(19-12)21-16(2,3)20-14/h4-8,10,12-15,17H,9H2,1-3H3/t10-,12-,13+,14-,15-/m1/s1
• InChI Key： HMDCCZKQOPIPSI-TVKJYDDYSA-N
• SMILES： O1[C@H]([C@@H](C)O)[C@@H]([C@@H]2[C@H]1OC(C)(C)O2)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 353
• Topological Polar Surface Area: 57.2